Cas no 1003-50-5 (4,5-Dibromo-1-methyl-1H-imidazole)

4,5-Dibromo-1-methyl-1H-imidazole is a brominated imidazole derivative with the molecular formula C₄H₄Br₂N₂. This heterocyclic compound is characterized by its high reactivity due to the presence of two bromine atoms, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its methyl substitution at the 1-position enhances stability while maintaining reactivity in cross-coupling and functionalization reactions. The compound is commonly utilized in the preparation of biologically active molecules, including inhibitors and ligands. Its well-defined structure and consistent purity make it suitable for precise synthetic applications. Proper handling is advised due to its potential sensitivity to light and moisture.
4,5-Dibromo-1-methyl-1H-imidazole structure
1003-50-5 structure
Product Name:4,5-Dibromo-1-methyl-1H-imidazole
CAS No:1003-50-5
MF:C4H4Br2N2
MW:239.895958900452
MDL:MFCD00955568
CID:40497
PubChem ID:2773362
Update Time:2025-06-07

4,5-Dibromo-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dibromo-1-methyl-1H-imidazole
    • 4,5-Dibromo-1-methylimidazole
    • 4,5-Dibromo-1-methyl-1H-imidazole98%
    • 4,5-Dibromo-1-methyl-1H-imidazole 98%
    • 1003-50-5
    • FT-0633229
    • SCHEMBL10714729
    • A800103
    • AKOS015835013
    • J-000113
    • CS-W000123
    • DTXSID10378409
    • 4,5-bis(bromanyl)-1-methyl-imidazole
    • AB07724
    • 1H-Imidazole, 4,5-dibromo-1-methyl-
    • AS-62260
    • EN300-206168
    • AM802818
    • MFCD00955568
    • SY041697
    • 4,5-Dibromo-1-methyl-1H-imidazole, 95%
    • DTXCID10329436
    • MDL： MFCD00955568
    • Inchi： 1S/C4H4Br2N2/c1-8-2-7-3(5)4(8)6/h2H,1H3
    • InChI Key： JGFCQTKCCPQLKP-UHFFFAOYSA-N
    • SMILES： BrC1=C(N=CN1C)Br

Computed Properties

  • Exact Mass: 237.87400
  • Monoisotopic Mass: 237.874
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 88.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 17.8A^2

Experimental Properties

  • Density: 2.22
  • Melting Point: 78-82 °C
  • Boiling Point: 339°Cat760mmHg
  • Flash Point: 158.8°C
  • Refractive Index: 1.671
  • PSA: 17.82000
  • LogP: 1.94510

4,5-Dibromo-1-methyl-1H-imidazole Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H302-H318
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-41
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • Storage Condition：Keep cold
  • Safety Term：S26-S36/37/39
  • Risk Phrases：R36/37/38

4,5-Dibromo-1-methyl-1H-imidazole Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-Dibromo-1-methyl-1H-imidazole Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
711276-1G
4,5-Dibromo-1-methyl-1H-imidazole
 1003-50-5 95%
1G
 ￥809.67 2022-02-24

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